Cas no 1335055-73-6 (tert-butyl 5-bromo-2-chloropyridine-3-carboxylate)

• Product Name: tert-butyl 5-bromo-2-chloropyridine-3-carboxylate
• CAS No: 1335055-73-6
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD18897599
• CID: 4784516
• PubChem ID: 63840317
• Update Time: 2023-11-24

tert-butyl 5-bromo-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloronicotinic acid tert-butyl ester
• tert-Butyl 5-bromo-2-chloronicotinate
• 5-Bromo-2-chloro-nicotinic acid tert-butyl ester
• tert-butyl 5-bromo-2-chloropyridine-3-carboxylate

• MDL： MFCD18897599
• Inchi： 1S/C10H11BrClNO2/c1-10(2,3)15-9(14)7-4-6(11)5-13-8(7)12/h4-5H,1-3H3
• InChI Key： AKAWCXVBQHDOHY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 290.96617 g/mol
• Monoisotopic Mass: 290.96617 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2
• Molecular Weight: 292.55